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Compound of Interest

Compound Name: O-(4-methylbenzyl)hydroxylamine

CAS No.: 83670-44-4

Cat. No.: B1296229

Get Quote

CAS Registry Number: 83670-44-4 (Free Base) / 5752-67-0 (Hydrochloride Salt - Analogous)

Molecular Formula:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline

ng-star-inserted">

(Free Base) Molecular Weight: 137.18 g/mol Synonyms: 1-[(Aminooxy)methyl]-4-
methylbenzene; p-Methylbenzyloxyamine.

Executive Summary & Application Profile
O-(4-methylbenzyl)hydroxylamine is a specialized alkoxyamine building block primarily

utilized in the synthesis of oxime ethers.[1] Its structural core—a hydroxylamine moiety

protected by a p-methylbenzyl group—serves as a critical intermediate in the development of

agrochemicals (e.g., oxime-based fungicides) and pharmaceutical candidates requiring stable

ether linkages resistant to facile hydrolysis.[1]

Unlike simple benzylamines, the oxygen insertion between the nitrogen and the benzylic

carbon significantly alters its electronic properties (ngcontent-ng-c1989010908="" _nghost-ng-
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c3017681703="" class="inline ng-star-inserted">

) and nucleophilicity.[2] This guide provides a definitive spectroscopic profile and a robust
synthesis protocol designed to minimize the common impurity: N-alkylated byproducts.[2]

Synthesis Strategy: The N-Hydroxyphthalimide
Route
Direct alkylation of hydroxylamine is prone to over-alkylation (yielding N,O-dialkyl species).[1]

To ensure high fidelity and yield, the Gabriel Synthesis modification using N-

hydroxyphthalimide is the industry-standard protocol.[1] This method locks the nitrogen

nucleophilicity, forcing O-alkylation.[1][2]

Reaction Workflow
The synthesis proceeds in two distinct stages:

O-Alkylation: Coupling N-hydroxyphthalimide with 4-methylbenzyl bromide (or chloride) using

a non-nucleophilic base.[1][2]

Hydrazinolysis: Cleavage of the phthalimide protecting group to release the target

hydroxylamine.[2]

N-Hydroxyphthalimide

N-(4-methylbenzyloxy)phthalimide
(Intermediate Solid)

TEA/DMF, 60°C

4-Methylbenzyl Bromide

O-(4-methylbenzyl)hydroxylamine

Cleavage

Phthalhydrazide
(Insoluble ppt)

Hydrazine Hydrate
(EtOH, Reflux)

Click to download full resolution via product page

Figure 1: Stepwise synthesis preventing N-alkylation impurities.

Detailed Protocol
Step 1: Preparation of the Phthalimide Intermediate
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Dissolve N-hydroxyphthalimide (1.0 eq) in DMF.

Add Triethylamine (1.1 eq) slowly at 0°C. The solution will turn deep red (deprotonation).

Add 4-methylbenzyl bromide (1.0 eq) dropwise.[2]

Heat to 60°C for 3 hours. The color typically fades to light yellow as the alkylation completes.

[2]

Precipitation: Pour reaction mixture into ice-water. Filter the white solid (Intermediate).[2]

Checkpoint: MP of intermediate should be ~135-140°C.[1][2]

Step 2: Hydrazinolysis

Suspend the intermediate in Ethanol.[2]

Add Hydrazine hydrate (1.2 eq).

Reflux for 2 hours. A bulky white precipitate (phthalhydrazide) will form.[2]

Workup: Cool and filter off the phthalhydrazide.

Concentrate the filtrate.[2] Dissolve residue in

, wash with

(to remove unreacted phthalimide), then dry over

.[2]

Salt Formation (Optional but Recommended): Add

in dioxane to precipitate the hydrochloride salt for long-term stability.[2]

Spectroscopic Monograph
The following data distinguishes the product from its potential impurities (e.g., 4-methylbenzyl

alcohol or 4-methylbenzylamine).
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Nuclear Magnetic Resonance (NMR)
Solvent:

(Free Base) or

(HCl Salt)

Critical Quality Attribute (CQA): The benzylic methylene (

) resonance is the primary diagnostic peak.[2]

In 4-methylbenzylamine, this signal appears at ~3.8 ppm.[1][2][3]

In O-(4-methylbenzyl)hydroxylamine, the electronegative oxygen shifts this signal

downfield to ~4.6 ppm.[1]

Table 1:

NMR Data (400 MHz,

)

Position
Shift (

ppm)
Multiplicity Integration Assignment

Ar-CH3 2.34 Singlet (s) 3H
Methyl group on

aromatic ring

O-CH2 4.66 Singlet (s) 2H
Diagnostic Peak

(Benzylic)

NH2 5.40 Broad (br s) 2H
Amine protons

(Exchangeable)

Ar-H 7.15 Doublet (d) 2H
Aromatic (meta

to methyl)

Ar-H 7.26 Doublet (d) 2H
Aromatic (ortho

to methyl)
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Note: For the HCl salt in ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

, the

signal becomes a broad peak at ~10.5-11.0 ppm (

), and the

may shift slightly to ~4.9 ppm.

Table 2:

NMR Data (100 MHz,

)
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Shift (ngcontent-ng-
c1989010908="" _nghost-
ng-c3017681703=""
class="inline ng-star-
inserted">

ppm)

Assignment Causality

21.2
Typical benzylic methyl

resonance.

78.1

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

Deshielded by Oxygen (vs 46

ppm for amine).

129.0 Ar-C (meta)
AA'BB' system characteristic.

[1]

129.2 Ar-C (ortho)
AA'BB' system characteristic.

[1]

134.5

Ar-C (ipso to ngcontent-ng-

c1989010908="" _nghost-ng-

c3017681703="" class="inline

ng-star-inserted">

)

Quaternary carbon.

137.8

Ar-C (ipso to ngcontent-ng-

c1989010908="" _nghost-ng-

c3017681703="" class="inline

ng-star-inserted">

)

Quaternary carbon.

Infrared Spectroscopy (FT-IR)
The IR spectrum validates the functional groups, specifically distinguishing the ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
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bond from a standard amine.[2]

3300 - 3150 cm⁻¹:

stretching.[2] Primary hydroxylamines often show a doublet (symmetric/asymmetric) but it is
often broader than simple amines due to H-bonding.[2]

2920, 2850 cm⁻¹:

aliphatic stretching (Methyl/Methylene).[2]

1050 - 1000 cm⁻¹:

stretching.[2] This is a strong band present in the hydroxylamine but absent in the starting
benzylamine.[2]

815 cm⁻¹: Ar-H bending (para-substituted benzene characteristic).[2]

Mass Spectrometry (MS)
Ionization: ESI+ or EI.[2]

Molecular Ion (

): 137.1 m/z.[2]

Base Peak: 105 m/z.[2]

Mechanism:[4] Cleavage of the weak ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

bond is common in EI, leading to the loss of

(33 Da) or

(16 Da).[2] The stable 4-methylbenzyl cation (Tropylium ion derivative) at m/z 105 is
typically the dominant fragment.[2]

Visualization of NMR Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://www.chemsrc.com/en/cas/104-84-7_441251.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methoxybenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram maps the structural connectivity to the specific chemical shifts, providing

a visual check for spectral analysis.

Structure:
H3C(a) - C6H4(b,c) - CH2(d) - O - NH2(e)

Methyl (a)
~2.3 ppm

Singlet

Aromatic (b,c)
7.1 - 7.3 ppm

AA'BB' System

Benzylic Methylene (d)
~4.66 ppm

Singlet (Deshielded by O)

Amine (e)
~5.4 ppm

Broad (Exchangeable)

Click to download full resolution via product page

Figure 2: NMR Signal Assignment Logic. The green path highlights the critical diagnostic peak.

[1]

Handling & Stability
Storage: The free base is prone to oxidation and should be stored under inert gas

(Argon/Nitrogen) at 4°C. The Hydrochloride salt is significantly more stable and is the

recommended form for storage (Room Temp, Desiccated).[2]

Safety: Hydroxylamines are potential sensitizers and can be mutagenic.[2] Handle with

double nitrile gloves and work within a fume hood.[2]

Incompatibility: Avoid contact with strong carbonyls (aldehydes/ketones) unless oxime

formation is intended.[2]
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National Institute of Standards and Technology (NIST). (2023).[2][7] Mass Spectral Library:

4-Methylbenzyl derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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